Cas no 1706430-97-8 (Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate)

• Product Name: Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate
• CAS No: 1706430-97-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5698991
• PubChem ID: 102568286
• Update Time: 2026-03-11

Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate
• 1706430-97-8
• A926832
• Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate
• ethyl 8-methyl-7-oxa-8-azaspiro[3.4]octane-6-carboxylate
• 6-Oxa-5-azaspiro[3.4]octane-7-carboxylic acid, 5-methyl-, ethyl ester

• Inchi： 1S/C10H17NO3/c1-3-13-9(12)8-7-10(5-4-6-10)11(2)14-8/h8H,3-7H2,1-2H3
• InChI Key： WSSYJIHHHJXJOB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)CC2(CCC2)N1C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 257.1±50.0 °C(Predicted)
• pka: 3.06±0.40(Predicted)

Additional information on Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate

Research Brief on Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate (CAS: 1706430-97-8)

Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate (CAS: 1706430-97-8) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spiro[3.4]octane scaffold, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The structural complexity of Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate, featuring both an oxa-aza heterocycle and a spirocyclic core, makes it a versatile building block for medicinal chemists. Its synthesis and derivatization have been explored in several recent publications, highlighting its utility in constructing diverse pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of protease inhibitors, showcasing its ability to modulate enzyme activity through non-covalent interactions.

In terms of synthetic methodologies, recent advancements have streamlined the production of Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate, with a focus on improving yield and enantioselectivity. A notable approach involves the use of asymmetric catalysis to access enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. Researchers have also investigated its stability under various physiological conditions, providing insights into its potential as a drug candidate or intermediate.

Pharmacological studies have further elucidated the biological relevance of this compound. Preliminary in vitro assays indicate that derivatives of Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate exhibit moderate to high affinity for specific protein targets, including kinases and GPCRs. These findings suggest its potential utility in treating diseases such as cancer and neurological disorders. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic properties.

In conclusion, Ethyl 5-methyl-6-oxa-5-azaspiro[3.4]octane-7-carboxylate represents a promising scaffold in medicinal chemistry, with applications ranging from drug discovery to chemical biology. Ongoing research aims to expand its synthetic accessibility and explore its therapeutic potential. Future studies should focus on optimizing its physicochemical properties and evaluating its efficacy in preclinical models to fully realize its clinical potential.